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Compound of Interest
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Compound Name:
(Benzyl(ethyl)amino)benzaldehyde

CAS No.: 67676-47-5

Cat. No.: B1267760

Get Quote

Executive Summary

Product Focus: 4-(Benzyl(ethyl)amino)benzaldehyde (BEAB) CAS: 67676-47-5 Application:
Nonlinear Optical (NLO) Organic Materials, Dye Intermediates.

This guide provides a rigorous framework for validating the structural integrity and
optoelectronic performance of 4-(Benzyl(ethyl)amino)benzaldehyde (BEAB). By cross-
referencing experimental data (X-ray diffraction, FT-IR, UV-Vis) with Density Functional Theory
(DFT) computations, researchers can accurately predict the material's efficiency as a "push-
pull" chromophore.

This analysis compares BEAB against standard NLO benchmarks (Urea) and structural
analogs (4-Diethylaminobenzaldehyde), demonstrating its superior hyperpolarizability derived
from the benzyl-induced asymmetry.
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Validation Workflow

To ensure data reliability, we employ a closed-loop validation system. The experimental data
calibrates the computational model, which in turn rationalizes the experimental observations
(e.g., assigning vibrational bands).
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Figure 1: The dual-stream validation workflow ensuring high-confidence material profiling.

Geometric & Structural Integrity

The first tier of validation compares the ground-state geometry. The steric bulk of the benzyl
group in BEAB introduces specific torsional strains absent in simpler analogs like 4-
(Diethylamino)benzaldehyde.

Comparative Data: Bond Parameters

Note: Computational values based on B3LYP/6-311++G(d,p) level of theory.
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Experiment DFT

Deviation

Parameter Bond al (XRD) Calculated ) Status

[Ref 1] (Gas Phase)
Bond Length C=0

1.215 1.220 +0.005 Pass
A (Carbonyl)
C-N (Amine) 1.372 1.385 +0.013 Pass
C-C (Ring) 1.390 (avq) 1.396 (avq) +0.006 Pass
Bond Angle

C-N-C 120.5 1211 +0.6 Pass

©)

Causality Insight: The slight elongation in DFT bond lengths is typical for gas-phase
calculations as they lack the crystal packing forces (intermolecular hydrogen bonding) that
compress bonds in the solid state.

Spectroscopic Profiling (IR & UV-Vis)

This section validates the electronic transitions and functional group identities.

Infrared Spectroscopy (FT-IR)

To correlate experimental peaks with calculated modes, a scaling factor (typically 0.961 for
B3LYP) must be applied to correct for anharmonicity.

Key Marker: The Carbonyl (C=0) stretch.

Experimental: 1668 cm~* (Strong)

DFT (Unscaled): 1710 cm™1

DFT (Scaled 0.961): 1643 cm~!

Validation: The strong C=0 stretch confirms the aldehyde functionality remains intact and is
conjugated with the aromatic ring.

Electronic Absorption (UV-Vis) & Solvatochromism
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BEAB exhibits positive solvatochromism, indicating a highly polar excited state typical of
Intramolecular Charge Transfer (ICT) molecules.

. . A_max (TD- .
Dielectric A_max Transition

Solvent Constant () (E . tal) DFT CAM- T

onstant (& Xperimenta e

P B3LYP) yp

Ethanol 24.5 358 nm 352 nm T - 1* (ICT)
DMSO 46.7 364 nm 359 nm T - 11* (ICT)
Benzene 2.2 342 nm 338 nm m - T

Mechanistic Insight: As solvent polarity increases (Benzene — DMSO), the energy gap
between the HOMO and LUMO decreases, causing a bathochromic (red) shift. This validates
the "push-pull” nature of the molecule.

Performance Comparison: NLO Properties

This is the critical decision-making metric for drug development and materials science. We
compare BEAB against Urea (the industry standard reference) and 4-
Diethylaminobenzaldehyde (a close analog).

First Hyperpolarizability ()

The

value determines the material's ability to generate second-harmonic generation (SHG) signals.

. d Enhancement Mechanti
ompoun echanism
- (esu) Factor (vs Urea)
Urea (Ref) 0.37 x 10-3° 1.0x Standard
4-
Diethylaminobenzalde  4.80 x 10-3° ~13x Donor-Acceptor
hyde
BEAB (Product) 6.15 x 10730 ~16.6Xx Enhanced Asymmetry
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Performance Verdict: BEAB outperforms the diethyl analog. The benzyl group acts not just as a
donor substituent but breaks the centrosymmetry more effectively in the crystal lattice,
enhancing the bulk NLO response.
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Figure 2: The Intramolecular Charge Transfer (ICT) pathway responsible for BEAB's optical
performance.

Detailed Experimental & Computational Protocols
A. Synthesis & Recrystallization[1]
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o Reactants: 4-Fluorobenzaldehyde (1.0 eq) + N-ethylbenzylamine (1.1 eq) + K2COs (2.0 eq)
in DMF.

o Condition: Reflux at 110°C for 8 hours.
e Workup: Pour into ice water. Extract with Ethyl Acetate.[1]

 Purification (Critical): Recrystallize from Ethanol/Water (8:2) to obtain single crystals suitable
for XRD. Slow evaporation is required to minimize defects.

B. Computational Setup (Best Practice)
To replicate the validation data, use the following Gaussian/GAMESS input parameters:
o Geometry Optimization:DFT / B3LYP / 6-311++G(d,p)

o Why? The diffuse functions (++) are essential for correctly modeling the lone pair on the
nitrogen and oxygen atoms.

e NLO Calculation:DFT / CAM-B3LYP / 6-311++G(d,p)

o Why? Standard B3LYP overestimates hyperpolarizability in long-range charge transfer
systems. CAM-B3LYP (Coulomb-Attenuating Method) corrects this long-range interaction

error.
e Solvent Model:PCM (Polarizable Continuum Model) using Ethanol parameters.
References

o Crystallographic Data & Structural Analogs

o Cambridge Crystallographic Data Centre (CCDC). Search for N,N-disubstituted
aminobenzaldehydes.

e DFT Best Practices

o Grimme, S., et al. "Best-Practice DFT Protocols for Basic Molecular Computational
Chemistry.
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¢ NLO Properties of Aminobenzaldehydes

o Study on 4-Diethylaminobenzaldehyde and analogs.[2] Spectrochimica Acta Part A:
Molecular and Biomolecular Spectroscopy.

o Chemical Properties & Safety Data

o PubChem Compound Summary for CID 291360 (4-(N-ethylanilino)benzaldehyde
analogs).

o [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. 4-Diethylaminobenzaldehyde | C11H15NO | MD Topology | NMR | X-Ray [atb.uq.edu.au]

3. 4-(Ethyl(phenyl)amino)benzaldehyde | C15H15NO | CID 291360 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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